Cas no 5840-59-5 (Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-)

• Product Name: Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-
• CAS No: 5840-59-5
• MF: C₁₆H₁₃NO
• MW: 235.280524015427
• CID: 379217
• PubChem ID: 5925791
• Update Time: 2025-04-19

Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-(phenylmethylene)-
• 2-(4-methoxyphenyl)-3-phenylprop-2-enenitrile
• [4-(1-Amino-ethyl)-phenyl]-dimethyl-amine
• 1-(4-iodophenyl)ethylamine
• 2-(4-Chloro-3-methyl-phenoxy)-2-methyl-propionic acid
• 3-phenyl-2-(4-methoxyphenyl)acrylonitrile
• AC1LTF6C
• ALBB-000915
• BRN 2526489
• CTK5B5096
• Propanoic acid, 2-(4-chloro-3-methylphenoxy)-2-methyl-
• NSC-130865
• 2-(4-Methoxyphenyl)-3-phenylacrylonitrile
• (Z)-2-(4-methoxyphenyl)-3-phenyl-prop-2-enenitrile
• NSC 130865
• SCHEMBL10389120
• NSC130865
• 5840-59-5

• Inchi： 1S/C16H13NO/c1-18-16-9-7-14(8-10-16)15(12-17)11-13-5-3-2-4-6-13/h2-11H,1H3/b15-11+
• InChI Key： ZXIOBZCSWVNQCE-RVDMUPIBSA-N
• SMILES： O(C)C1C=CC(=CC=1)/C(/C#N)=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 235.09979
• Monoisotopic Mass: 235.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02
• LogP: 3.75938